Cas no 1092935-95-9 (2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1092935-95-9
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• CID: 3145832
• PubChem ID: 3589097
• Update Time: 2025-06-14

2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• SB49432
• 1092935-95-9
• AKOS003793581
• (4R)-2-(4-hydroxy-3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid
• 2-(4-Hydroxy-3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid
• EN300-717708
• CS-0291751
• (4S)-2-(4-Hydroxy-3,5-dimethoxyphenyl)thiazolidine-4-carboxylic acid
• AK-968/15607236

• Inchi： 1S/C12H15NO5S/c1-17-8-3-6(4-9(18-2)10(8)14)11-13-7(5-19-11)12(15)16/h3-4,7,11,13-14H,5H2,1-2H3,(H,15,16)
• InChI Key： RZIREYLLBTUPAS-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC1C1C=C(C(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 285.06709375Da
• Monoisotopic Mass: 285.06709375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid

Research Brief on 2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1092935-95-9)

2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1092935-95-9) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery and development.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its structure, featuring a thiazolidine ring and a phenolic moiety, offers multiple sites for chemical modification, making it an attractive candidate for the development of targeted therapies. Researchers have explored its potential as an antioxidant, anti-inflammatory, and antimicrobial agent, with promising results in preclinical models.

One of the key advancements in the study of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry (2023) described an improved method for the synthesis of 2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid, achieving higher yields and purity. This development is expected to facilitate further research into its pharmacological properties and enable large-scale production for clinical studies.

In terms of biological activity, preliminary data suggest that the compound exhibits significant antioxidant properties, likely due to the presence of the phenolic hydroxyl group. In vitro studies have demonstrated its ability to scavenge free radicals and protect cells from oxidative stress, which could have implications for the treatment of diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its anti-inflammatory effects have been investigated in models of chronic inflammation, showing potential for the development of new anti-inflammatory drugs.

Another area of interest is the compound's antimicrobial activity. Recent research has explored its efficacy against a range of bacterial and fungal pathogens, with some studies reporting synergistic effects when combined with existing antibiotics. These findings open up new possibilities for addressing the growing problem of antibiotic resistance and developing combination therapies for infectious diseases.

Despite these promising results, challenges remain in the development of 2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Researchers are also investigating the compound's mechanism of action at the molecular level to better understand its interactions with biological targets.

In conclusion, 2-(4-hydroxy-3,5-dimethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid represents a promising candidate for drug development, with potential applications in multiple therapeutic areas. Continued research into its synthesis, biological activities, and pharmacological properties will be essential to fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the field of chemical biology and medicinal chemistry.